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Compound of Interest

Compound Name: 5-Fluoroisophthalic acid

Cat. No.: B072099

An In-depth Technical Guide to the Safe Handling of 5-Fluoroisophthalic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Fluoroisophthalic acid (CAS No. 1583-66-0), also known as 5-Fluorobenzene-1,3-
dicarboxylic acid, is a fluorinated aromatic carboxylic acid utilized in various research and
development applications, including crystal engineering and as a building block in the synthesis
of novel pharmaceutical compounds and materials.[1][2][3] Its chemical structure, featuring two
carboxylic acid groups and a fluorine atom on a benzene ring, dictates its reactivity and also
presents specific health and safety considerations that necessitate rigorous handling protocols.
[4] This guide provides a comprehensive overview of the safety and handling procedures for 5-
Fluoroisophthalic acid to ensure its safe use in a laboratory setting.

Hazard Identification and GHS Classification

5-Fluoroisophthalic acid is classified as a hazardous substance. The primary routes of
occupational exposure are inhalation, skin contact, and eye contact. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it is categorized as
follows:

o Skin Irritation (Category 2): H315 - Causes skin irritation.[5]

e Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[5]
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o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: H335 -
May cause respiratory irritation.[5][6]

The signal word for this compound is "Warning".[5] While comprehensive quantitative
toxicological data such as LD50 or LC50 values are not readily available in public literature, the
identified hazards warrant a cautious approach, treating the substance with the potential for
harm if not handled correctly.[7]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 5-Fluoroisophthalic acid is
provided in the table below.

Property Value Reference(s)
CAS Number 1583-66-0 [1][8]
Molecular Formula CsHsFOa4 [1][8]
Molecular Weight 184.12 g/mol [1]8]
Appearance Off-white solid [8]

Purity Typically 297% [819]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure and ensure a safe working environment, a combination of engineering
controls and personal protective equipment is essential. The principle of the hierarchy of
controls should be applied, prioritizing engineering solutions to isolate the hazard.

Engineering Controls

» Ventilation: All work with 5-Fluoroisophthalic acid powder should be conducted in a well-
ventilated area. A certified chemical fume hood is mandatory when handling the solid to
prevent the inhalation of dust particles.[5][6] Local exhaust ventilation should be used to
keep airborne concentrations as low as possible.[5]

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://aksci.com/sds/X2818_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC908867_msds.pdf
https://aksci.com/sds/X2818_SDS.pdf
https://pdf.benchchem.com/1330/An_In_depth_Technical_Guide_to_the_Hazards_of_4_Fluoroisophthalic_Acid.pdf
https://www.benchchem.com/product/b072099?utm_src=pdf-body
https://www.scbt.com/p/5-fluoroisophthalic-acid-1583-66-0
https://cymitquimica.com/products/54-PC908867/5-fluoroisophthalic-acid/
https://www.scbt.com/p/5-fluoroisophthalic-acid-1583-66-0
https://cymitquimica.com/products/54-PC908867/5-fluoroisophthalic-acid/
https://www.scbt.com/p/5-fluoroisophthalic-acid-1583-66-0
https://cymitquimica.com/products/54-PC908867/5-fluoroisophthalic-acid/
https://cymitquimica.com/products/54-PC908867/5-fluoroisophthalic-acid/
https://cymitquimica.com/products/54-PC908867/5-fluoroisophthalic-acid/
https://lab-chemicals.com/product/5-fluoroisophthalic-acid-97/
https://www.benchchem.com/product/b072099?utm_src=pdf-body
https://aksci.com/sds/X2818_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/PC908867_msds.pdf
https://aksci.com/sds/X2818_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Safety Stations: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation where the chemical is handled.[5][10]

Personal Protective Equipment (PPE)

The selection of PPE is critical for preventing direct contact with 5-Fluoroisophthalic acid.

e Eye and Face Protection: Chemical splash-resistant safety glasses or goggles with side
protection are mandatory.[5][11] For operations with a higher risk of splashing, a face shield
should be worn in addition to goggles.[5][12] All eyewear must be tested and approved under
appropriate government standards such as OSHA 29 CFR 1910.133 or EU EN166.[5][10]

e Skin Protection:

o Gloves: Wear chemically resistant, impervious gloves. While specific breakthrough times
for 5-Fluoroisophthalic acid are not widely published, gloves made of nitrile or butyl
rubber are generally recommended for handling acidic compounds.[11][13] It is crucial to
inspect gloves for any signs of degradation or puncture before use and to change them
frequently.

o Protective Clothing: A laboratory coat is the minimum requirement.[5] For larger quantities
or tasks with a higher risk of spillage, a chemical-resistant apron or coveralls should be
worn.[12] All protective clothing should be removed before leaving the work area.[14]

o Respiratory Protection: If engineering controls are insufficient to maintain airborne
concentrations below exposure limits, or during emergency situations, a NIOSH-approved
respirator with a particle filter is necessary.[6] Respirators are not a substitute for effective
engineering controls.[5]
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Preparation and Assessment

Start: Handling 5-Fluoroisophthalic Acid
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Safe Handling and Storage Protocols

Adherence to strict protocols during handling and storage is fundamental to preventing
accidents and exposure.
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Handling Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that
engineering controls are functioning properly. Read the Safety Data Sheet (SDS) thoroughly.

[5]

» Dispensing: Weigh and handle the solid chemical in a fume hood to minimize dust
generation and inhalation.[5]

» Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with skin
and eyes.[5]

e Hygiene: Wash hands thoroughly with soap and water after handling, and before eating,
drinking, or smoking.[5] Contaminated clothing should be removed immediately and washed
before reuse.[5]

Storage Requirements

» Container: Store in a tightly closed container when not in use.[5] Polyethylene or
polypropylene containers are suitable.

» Conditions: Keep in a cool, dry, and well-ventilated area.[5][9]

¢ Incompatibilities: Store away from incompatible substances such as strong oxidizing agents.
[15] Keep away from sources of ignition.[5]

Emergency Procedures

In the event of an emergency, prompt and correct action is critical.

First-Aid Measures
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Exposure Route

First-Aid Protocol Reference(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial
respiration. If breathing is [5]
difficult, provide oxygen. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with

running water for at least 15

minutes while removing 5]
contaminated clothing and

shoes. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with

plenty of running water for at

least 15 minutes, holding the

eyelids open. Remove contact [5]
lenses, if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an [5]
unconscious person. Seek

immediate medical attention.

Accidental Release Measures

o Evacuate: Keep unprotected personnel away from the spill area.[5]

o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains or waterways.[5]
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¢ Cleanup: For minor spills, carefully sweep up or vacuum the solid material, avoiding dust
generation, and place it into a suitable, labeled container for disposal.[5]

¢ Decontamination: Clean the spill area thoroughly.

Personnel Expegure
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Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical foam.[5]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[5] Hazardous decomposition products include carbon oxides
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and hydrogen fluoride.[5]

o Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing
apparatus (SCBA) and full protective gear.[5]

Waste Disposal and Environmental Considerations

o Waste Classification: 5-Fluoroisophthalic acid and its containers must be disposed of as
hazardous waste.[5][14]

» Disposal Procedure: All waste must be handled in accordance with local, state, and federal
regulations. Contact a licensed professional waste disposal service to dispose of this
material.[15] Do not empty into drains or release into the environment.[5]

o Container Disposal: Contaminated packaging should be treated as the substance itself.[14]
Empty containers may retain product residue and should be handled with care.

Conclusion

5-Fluoroisophthalic acid is a valuable compound for scientific research and development.
However, its hazardous properties, specifically its potential to cause skin, eye, and respiratory
irritation, demand a high level of care and adherence to rigorous safety protocols. By
implementing robust engineering controls, utilizing appropriate personal protective equipment,
and following the detailed handling, storage, and emergency procedures outlined in this guide,
researchers can mitigate the risks and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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